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Introduction
Adrabetadex, also known as VTS-270 or 2-hydroxypropyl-β-cyclodextrin (HPβCD), is an

investigational drug that has shown promise in preclinical and clinical studies for the treatment

of Niemann-Pick disease type C (NPC).[1][2][3] NPC is a rare, autosomal-recessive,

neurodegenerative lysosomal storage disorder caused by mutations in the NPC1 or NPC2

genes. These mutations lead to impaired intracellular cholesterol trafficking, resulting in the

accumulation of unesterified cholesterol and other lipids in various tissues, particularly the

brain.[4] This accumulation leads to progressive neurological damage and other systemic

complications.[1]

Adrabetadex is a cyclic oligosaccharide that can encapsulate and mobilize cholesterol,

thereby facilitating its removal from lysosomes and promoting its transport out of the cell.[1]

This mechanism of action helps to reduce the toxic lipid buildup that is characteristic of NPC.[1]

Due to the blood-brain barrier which restricts the entry of many therapeutic agents into the

central nervous system (CNS), direct administration into the cerebrospinal fluid (CSF) via

intrathecal injection is a promising route for treating the neurological manifestations of NPC.[5]

Preclinical studies in mouse and cat models of NPC have demonstrated that intrathecal

administration of HPβCD can delay the onset of neurological signs, reduce neurodegeneration,

and extend lifespan.[2][6][7][8][9]
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These application notes provide a detailed protocol for the intrathecal administration of

Adrabetadex in mice, compiled from various preclinical studies and general procedural

guidelines for rodent surgery.

Data Presentation
Table 1: Quantitative Data for Intrathecal Adrabetadex
Administration in Mice
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Parameter Value Species/Model
Route of
Administration

Reference

Dosage

Bolus Injection 30 mg/kg Npc1-/- mice
Intracerebroventr

icular
[10]

Formulation

Concentration
200 mg/mL in

saline

Human clinical

trials (basis for

preclinical work)

Intrathecal [11][12]

Injection

Parameters

Injection Volume 5 - 10 µL Mouse
Intrathecal

(lumbar)
[13][14]

Needle Size 30 G Mouse
Intrathecal

(lumbar)
[13][14]

Injection Site

L5-L6

intervertebral

space

Mouse
Intrathecal

(lumbar)
[13]

Continuous

Infusion (Alzet

Osmotic Pump)

Pump Models for

Mice

1003D, 1007D,

1002, 1004,

1006, 2001D,

2001, 2002,

2004, 2006

Mouse

Subcutaneous

implantation for

intrathecal

delivery

[15][16]

Catheter
ALZET Brain

Infusion Kit 3
Mouse

Intracerebroventr

icular/Intrathecal
[15]

Experimental Protocols
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Protocol 1: Intrathecal Administration of Adrabetadex by
Direct Lumbar Puncture in Mice
This protocol describes a single bolus injection of Adrabetadex into the intrathecal space of a

mouse via direct lumbar puncture.

Materials:

Adrabetadex (VTS-270) solution (e.g., 200 mg/mL in sterile, preservative-free saline)

Anesthetic (e.g., Isoflurane, or a combination of Ketamine/Xylazine)

Hair clippers

Antiseptic solution (e.g., Betadine® or 70% ethanol)

Sterile gauze

Hamilton syringe (10-25 µL) with a 30 G needle

Heating pad

Sterile ophthalmic ointment

Personal protective equipment (gloves, lab coat)

Procedure:

Animal Preparation:

Anesthetize the mouse using an approved institutional protocol. Confirm the depth of

anesthesia by lack of response to a toe pinch.

Apply sterile ophthalmic ointment to the eyes to prevent drying.

Place the anesthetized mouse on a heating pad to maintain body temperature between

36.5 - 38°C.[17]
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Shave the fur over the lumbar region of the back.

Aseptically prepare the surgical site by cleaning with an antiseptic solution, moving in an

outward circular motion from the intended injection site.[17]

Positioning:

Position the mouse in sternal recumbency with its back arched. This can be achieved by

placing a 15 mL conical tube under the abdomen to flex the spine and increase the space

between the vertebrae.

Injection:

Palpate the iliac crests. The injection site is on the midline, just rostral to the line

connecting the iliac crests, which corresponds to the L5-L6 intervertebral space.

Hold the Hamilton syringe with the 30 G needle and carefully insert it at a 70-80° angle

into the intervertebral space. A slight "pop" may be felt as the needle penetrates the dura

mater. A characteristic tail flick is a reliable indicator of successful entry into the

subarachnoid space.[18]

Slowly inject 5-10 µL of the Adrabetadex solution. The injection should be administered

over approximately 1 minute.[14]

After the injection is complete, hold the needle in place for an additional 15-30 seconds to

prevent reflux of the solution upon withdrawal.[14]

Slowly withdraw the needle.

Post-Procedural Care:

Monitor the mouse continuously until it has fully recovered from anesthesia and is able to

move freely.

Provide post-operative analgesia as per your institution's approved protocol.

Observe the animal daily for at least 3 days for any signs of distress, infection, or

neurological deficits.[18]
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Pay close attention to potential adverse effects. Although primarily documented in human

trials and other animal models, hearing loss is a known side effect of Adrabetadex.[2][3]

While difficult to assess in mice without specialized equipment, any signs of vestibular

dysfunction (e.g., head tilting, circling) should be noted.

Protocol 2: Continuous Intrathecal Infusion of
Adrabetadex using an Alzet® Osmotic Pump
This protocol describes the surgical implantation of an osmotic pump for the continuous

delivery of Adrabetadex to the intrathecal space.

Materials:

Adrabetadex solution

Alzet® osmotic pump (appropriate model for the desired duration and flow rate in mice)[16]

Alzet® intrathecal catheter

Anesthetic

Surgical instruments (scalpel, forceps, wound clips or sutures)

Other materials as listed in Protocol 1

Procedure:

Pump and Catheter Preparation:

Fill the Alzet® pump with the Adrabetadex solution according to the manufacturer's

instructions.

Attach the intrathecal catheter to the pump.

Prime the pump and catheter assembly in sterile saline at 37°C for the time specified by

the manufacturer to ensure immediate delivery upon implantation.

Surgical Implantation:
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Anesthetize and prepare the mouse as described in Protocol 1.

Make a small incision in the skin between the scapulae to create a subcutaneous pocket

for the osmotic pump.

For intrathecal cannulation, a second incision may be required over the cisterna magna or

lumbar region, depending on the chosen entry point for the catheter.

Carefully insert the tip of the catheter into the intrathecal space.

Tunnel the catheter subcutaneously from the insertion site to the subcutaneous pocket.

Place the primed osmotic pump into the subcutaneous pocket.

Close the incisions with wound clips or sutures.

Post-Procedural Care:

Follow the same post-procedural care guidelines as described in Protocol 1.

Monitor the incision sites for signs of infection or dehiscence.
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Caption: Mechanism of Adrabetadex in Niemann-Pick Type C1.
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Caption: Workflow for Intrathecal Injection in Mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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